Cas no 2580182-40-5 (1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid
• CAS No: 2580182-40-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5660286
• PubChem ID: 165894615
• Update Time: 2025-06-11

1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580182-40-5
• 1-[(benzyloxy)carbonyl]-5-butylpiperidine-2-carboxylic acid
• EN300-27726773
• 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-2-3-7-14-10-11-16(17(20)21)19(12-14)18(22)23-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,2-3,7,10-13H2,1H3,(H,20,21)
• InChI Key： QXZRKLRWZGDZDS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CCC(CCCC)C1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid (CAS No. 2580182-40-5)

1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid, identified by the CAS number 2580182-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both a benzyloxy carbonyl group and a butyl-substituted piperidine ring imparts unique structural and functional properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The benzyloxy carbonyl moiety, commonly referred to as Boc, is a protective group frequently employed in peptide synthesis and medicinal chemistry. Its stability under various reaction conditions and its ability to be selectively removed under mild acidic conditions make it an indispensable tool for constructing complex peptide-like structures. In contrast, the 5-butylpiperidine moiety introduces steric bulk and potential lipophilicity, which can influence the pharmacokinetic and pharmacodynamic properties of the final drug candidates. This combination of structural features makes 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid a promising building block for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in addressing various therapeutic challenges. Piperidines are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The modification of piperidine scaffolds with different substituents has led to the identification of several lead compounds that have advanced into clinical trials. Among these modifications, the introduction of alkyl chains, such as the butyl group in 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid, has been shown to enhance binding affinity and metabolic stability, critical factors for drug efficacy and safety.

The synthesis of 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The Boc protection strategy is particularly crucial in multi-component reactions where selective deprotection steps are necessary. The butyl substitution on the piperidine ring necessitates careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and enzymatic resolutions, have facilitated more efficient and scalable production of this compound.

In the context of medicinal chemistry, 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid has been explored as a precursor for more complex molecules. Its structural framework allows for further derivatization through nucleophilic substitution or elimination reactions, enabling the introduction of additional functional groups that can modulate biological activity. For instance, researchers have investigated its potential as a scaffold for kinase inhibitors, where the piperidine core interacts with key residues in the active site. The presence of both protecting and alkylating groups provides flexibility in designing molecules with optimized pharmacological profiles.

Recent studies have demonstrated the utility of 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid in fragment-based drug discovery (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity before being linked together to form larger, more potent compounds. The compound's ability to serve as a versatile building block has made it valuable in generating libraries for high-throughput screening (HTS). By leveraging computational techniques such as molecular docking and virtual screening, researchers can rapidly identify promising candidates for further optimization.

The role of computational chemistry in optimizing derivatives derived from 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid cannot be overstated. Molecular modeling tools have enabled scientists to predict binding modes, assess ligand efficiency, and identify potential liabilities early in the drug development process. This has significantly reduced the time and cost associated with hit identification and lead optimization. Additionally, advances in machine learning algorithms have allowed for more accurate predictions of biological activity based on structural features, further accelerating the discovery pipeline.

From a regulatory perspective, compounds like 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid must undergo rigorous evaluation to ensure safety and efficacy before entering clinical use. Preclinical studies involving cell-based assays and animal models are essential for assessing toxicity profiles and pharmacokinetic parameters. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for Good Manufacturing Practices (GMP) to ensure consistent quality control throughout production.

The future prospects for 1-(benzyloxy)carbonyl-5-butylpiperidine-2-carboxylic acid are promising, given its versatility as a synthetic intermediate and its potential applications across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring novel synthetic routes and developing new derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this space, leading to more effective treatments for various diseases.